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Compound of Interest

Compound Name:
Tert-butyl (1-

formylcyclopropyl)carbamate

Cat. No.: B034031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for Tert-butyl (1-
formylcyclopropyl)carbamate, a key building block in organic synthesis and drug discovery.

The information presented herein is essential for the accurate identification, characterization,

and quality control of this compound.

Chemical Structure and Properties
Tert-butyl (1-formylcyclopropyl)carbamate

CAS Number: 107259-06-3

Molecular Formula: C₉H₁₅NO₃

Molecular Weight: 185.22 g/mol

Appearance: White to off-white solid

This compound features a cyclopropane ring functionalized with both a formyl group and a tert-

butoxycarbonyl (Boc) protected amine. This unique combination of functionalities makes it a

valuable intermediate for the synthesis of various complex molecules, including pharmaceutical

candidates.
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Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for Tert-butyl (1-
formylcyclopropyl)carbamate.

¹H NMR (Proton Nuclear Magnetic Resonance) Data
Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not available - - -

No publicly available experimental ¹H NMR data was found for this compound.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Data
Chemical Shift (δ) ppm Signal Assignment

Data not available - -

No publicly available experimental ¹³C NMR data was found for this compound.

IR (Infrared) Spectroscopy Data
Wavenumber (cm⁻¹) Intensity Assignment

Data not available - -

No publicly available experimental IR data was found for this compound.

MS (Mass Spectrometry) Data
m/z Ion Type

Data not available -

No publicly available experimental Mass Spectrometry data was found for this compound.

Note:Despite extensive searches of scientific literature, chemical databases, and supplier

information, specific, experimentally verified spectroscopic data for Tert-butyl (1-
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formylcyclopropyl)carbamate could not be located. The tables above reflect this lack of

publicly available information.

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of Tert-butyl (1-
formylcyclopropyl)carbamate that include full characterization data are not readily available

in the public domain. Synthetic routes to similar N-Boc protected aminocyclopropane

derivatives have been reported, generally involving the protection of the corresponding amine

followed by functional group manipulation to introduce the formyl group. The acquisition of

spectroscopic data would typically follow standard laboratory procedures.

General Protocol for NMR Spectroscopy: ¹H and ¹³C NMR spectra are typically recorded on a

spectrometer operating at a frequency of 300 MHz or higher. The sample is dissolved in a

deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), with

tetramethylsilane (TMS) used as an internal standard (0.00 ppm).

General Protocol for IR Spectroscopy: Infrared spectra are commonly obtained using a Fourier-

transform infrared (FTIR) spectrometer. The sample can be analyzed as a thin film on a salt

plate (e.g., NaCl or KBr) or as a KBr pellet.

General Protocol for Mass Spectrometry: Mass spectra are typically acquired using techniques

such as electrospray ionization (ESI) or gas chromatography-mass spectrometry (GC-MS). The

data provides information on the molecular weight and fragmentation pattern of the compound.

Logical Representation of the Compound's
Structure
The following diagram illustrates the chemical structure of Tert-butyl (1-
formylcyclopropyl)carbamate, generated using the DOT language.

Caption: Chemical structure of Tert-butyl (1-formylcyclopropyl)carbamate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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